Cas no 1054-89-3 (1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl-)

1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl- structure
1054-89-3 structure
Product Name:1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl-
CAS No:1054-89-3
Molecular Formula:C23H27N3O2
Molecular Weight:377.47938
CID:143959
PubChem ID:98814

1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl- Properties

Names and Identifiers

    • 1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl-
    • 8-(4-oxo-4-phenylbutyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-benzoylpropyl)-1-phenyl-
    • 8-(3-Benzoyl-1-propyl)-4-oxo-1-phenyl-1,3,8-triazaspiro(4.5)decane
    • 8-(3-Benzoylpropyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
    • 8-(4-oxo-4-phenyl-butyl)-1-phenyl-1,3,8-triaza-spiro[4.5]decan-4-one
    • 8-[(4-oxo-4-phenyl)butyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
    • AC1L40FX
    • BRN 0630773
    • CTK4A3873
    • NSC167756
    • NSC 167756
    • 1,3,8-TRIAZASPIRO(4.5)DECAN-4-ONE, 8-(4-OXO-4-PHENYLBUTYL)-1-PHENYL-
    • UNII-VI98YE90U9
    • 5-26-04-00108 (Beilstein Handbook Reference)
    • 8-(4-oxo-4-phenyl-butyl)-4-phenyl-2,4,8-triazaspiro[4.5]decan-1-one
    • 8-(4-Oxo-4-phenylbutyl)-1-phenyl-1,3,8-triazaspiro(4.5)decan-4-one
    • 1054-89-3
    • NSC-167756
    • VI98YE90U9
    • SCHEMBL10735272
    • DTXSID70147113
    • InChIKey: LAYJMFIIXJDEDW-UHFFFAOYSA-N
    • Inchi: InChI=1S/C23H27N3O2/c27-21(19-8-3-1-4-9-19)12-7-15-25-16-13-23(14-17-25)22(28)24-18-26(23)20-10-5-2-6-11-20/h1-6,8-11H,7,12-18H2,(H,24,28)
    • SMILES: O=C(C1=CC=CC=C1)CCCN1CCC2(C(=O)NCN2C2=CC=CC=C2)CC1

Computed Properties

  • Exact Mass: 377.21051
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 377.210327
  • Heavy Atom Count: 28
  • Complexity: 544
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • LogP: 3.40970
  • PSA: 52.65
  • Refractive Index: 1.636
  • Boiling Point: 625.4°C at 760 mmHg
  • Flash Point: 332°C
  • Density: 1.23

1,3,8-Triazaspiro[4.5]decan-4-one,8-(4-oxo-4-phenylbutyl)-1-phenyl- Related Literature

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